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Compound of Interest

Compound Name: Octyl 4-hydroxybenzoate

Cat. No.: B072353 Get Quote

Essential Safety and Handling Guide for Octyl 4-
Hydroxybenzoate
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety protocols, operational procedures, and

disposal plans for handling Octyl 4-hydroxybenzoate (also known as octylparaben) in a

laboratory setting. Adherence to these guidelines is critical for ensuring personal safety and

regulatory compliance.

Hazard Identification and Personal Protective
Equipment (PPE)
Octyl 4-hydroxybenzoate is classified as a hazardous substance. The primary risks

associated with handling this chemical are skin irritation, serious eye irritation, and potential

respiratory irritation.[1][2] Therefore, the use of appropriate personal protective equipment is

mandatory.
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Hazard Class GHS Pictogram Hazard Statement

Skin Irritation GHS07
H315: Causes skin irritation.[1]

[2]

Eye Irritation GHS07
H319: Causes serious eye

irritation.[2]

Respiratory Irritation GHS07
H335: May cause respiratory

irritation.[2]

Protection Type
Required Personal

Protective Equipment (PPE)

Specifications and

Standards

Eye/Face Protection

Tightly fitting safety goggles or

safety glasses with side-

shields.

Conforming to OSHA's 29 CFR

1910.133 or European

Standard EN166.[3]

Skin Protection

Chemical-resistant, impervious

gloves (e.g., nitrile rubber). A

lab coat or chemical-resistant

apron should also be worn.

Inspect gloves before use.

Respiratory Protection

Generally not required in a

well-ventilated area. If dust is

generated or ventilation is

inadequate, a NIOSH-

approved respirator should be

used.

Use in a well-ventilated area.

[4]

Operational and Disposal Plans
Proper handling, storage, and disposal procedures are crucial for minimizing risks associated

with Octyl 4-hydroxybenzoate.

Step-by-Step Handling and Disposal Workflow
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Octyl 4-Hydroxybenzoate: Handling and Disposal Workflow

Handling Protocol Disposal Protocol

Ensure Proper Ventilation
(e.g., chemical fume hood)

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Step 1

Handle with Care
Avoid dust generation and contact

Step 2

Practice Good Hygiene
Wash hands thoroughly after handling

Step 3

Store in a Cool, Dry, Well-Ventilated Area
Keep container tightly closed

Step 4

Collect Waste
in a suitable, labeled, and closed container

Dispose of at an Approved
Waste Disposal Plant

Step 1

Follow Local, State, and Federal Regulations

Step 2

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of Octyl 4-hydroxybenzoate.

Safe Handling Procedures

Ventilation: Always handle Octyl 4-hydroxybenzoate in a well-ventilated area, such as

under a chemical fume hood, to minimize the inhalation of dust.[4]
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Avoid Contact: Take precautions to prevent contact with skin and eyes.[4] Avoid the

formation of dust and aerosols.

Hygiene Practices: Wash your hands thoroughly with soap and water after handling the

chemical. Do not eat, drink, or smoke in the work area.

Storage: Store the container tightly closed in a dry, cool, and well-ventilated place.[3] Keep it

away from incompatible materials such as strong oxidizing agents.[3]

Spill and Emergency Procedures

Minor Spills: For small spills, carefully sweep up the solid material, avoiding dust generation,

and place it into a suitable, closed container for disposal.[3]

Major Spills: In the event of a large spill, evacuate the area and ensure adequate ventilation.

Wear appropriate PPE, including respiratory protection. Prevent the spilled material from

entering drains or waterways.

First Aid:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

Skin Contact: In case of contact, immediately wash the skin with plenty of soap and water.

Remove contaminated clothing and wash it before reuse. If skin irritation occurs, get

medical advice.

Inhalation: If inhaled, remove the victim to fresh air and keep them at rest in a position

comfortable for breathing.[1] If you feel unwell, seek medical attention.

Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek medical

attention.[3]

Disposal Plan

Waste Disposal: Dispose of waste material and empty containers in accordance with all

local, state, and federal regulations. This should be done through an approved waste
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disposal plant.

Environmental Precautions: Do not allow the chemical to be released into the environment or

enter drains.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Octyl paraben price,buy Octyl paraben - chemicalbook [chemicalbook.com]

2. Octylparaben | C15H22O3 | CID 14642 - PubChem [pubchem.ncbi.nlm.nih.gov]

3. fishersci.com [fishersci.com]

4. datasheets.scbt.com [datasheets.scbt.com]

To cite this document: BenchChem. [Personal protective equipment for handling Octyl 4-
hydroxybenzoate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b072353#personal-protective-equipment-for-handling-
octyl-4-hydroxybenzoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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